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Abstract
This application note provides a detailed protocol for the cleanup of dihydrocitrinone (DH-CIT)

from biological matrices, specifically urine, using solid-phase extraction (SPE).

Dihydrocitrinone is the major urinary metabolite of citrinin (CIT), a mycotoxin produced by

several species of Penicillium, Aspergillus, and Monascus.[1][2][3] Accurate and sensitive

quantification of DH-CIT is crucial for biomonitoring human exposure to citrinin.[1][4] The

presented SPE protocol is designed for use with reversed-phase (C18) cartridges and is

optimized for subsequent analysis by liquid chromatography-tandem mass spectrometry (LC-

MS/MS).

Introduction
Citrinin is a nephrotoxic mycotoxin found as a contaminant in various food commodities,

including grains, feeds, and red yeast rice products. Upon ingestion, citrinin is metabolized to

dihydrocitrinone, which is then excreted in the urine.[1] Therefore, the concentration of DH-

CIT in urine serves as a reliable biomarker for recent exposure to citrinin.[3][5]

The analysis of mycotoxins in complex biological matrices such as urine presents analytical

challenges due to the presence of interfering substances.[4] A robust sample cleanup step is

essential to remove these interferences, thereby improving the accuracy, sensitivity, and

reliability of the analytical method.[6] Solid-phase extraction is a widely used technique for the

purification and concentration of analytes from complex samples.[7][8][9] This application note
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details an SPE protocol employing C18 cartridges for the effective cleanup of dihydrocitrinone
from urine samples prior to LC-MS/MS analysis.

Experimental
Materials and Reagents

Dihydrocitrinone analytical standard

Methanol (HPLC grade)

Acetonitrile (HPLC grade)

Water (HPLC grade)

Acetic acid (glacial)

C18 SPE cartridges (e.g., 500 mg, 3 mL)

Nitrogen evaporator

Centrifuge

Vortex mixer

pH meter

Sample Preparation (Urine)
Collect a representative urine sample. For biomonitoring studies, 24-hour urine collection is

often recommended.[1]

Centrifuge the urine sample to remove any solid residues.[4]

Acidify 5 mL of the urine supernatant by adding 5 mL of 1 mM acetic acid in water.[10]

Solid-Phase Extraction (SPE) Protocol
The following protocol is based on a standard "bind and elute" SPE procedure.[9]
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Cartridge Conditioning: Condition the C18 SPE cartridge by passing 2 mL of methanol

followed by 2 mL of water through the cartridge. Ensure the sorbent bed does not go dry.[10]

Sample Loading: Load the entire 10 mL of the acidified urine sample onto the conditioned

C18 cartridge at a slow, steady flow rate.[10][7]

Washing: Wash the cartridge with a suitable solvent to remove polar interferences. A

common practice is to wash with a small volume of water or a water/methanol mixture.[7][11]

Elution: Elute the retained dihydrocitrinone from the cartridge with 4 mL of methanol into a

clean collection tube.[10]

Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.[10]

[12]

Reconstitution: Reconstitute the dried residue in a suitable volume (e.g., 500 µL) of the initial

mobile phase for LC-MS/MS analysis (e.g., a mixture of methanol and water).[10]

Filtration: Filter the reconstituted sample through a 0.45 µm syringe filter before injection into

the LC-MS/MS system.[10]

Quantitative Data
The performance of the analytical method following SPE cleanup is critical. The table below

summarizes typical quantitative data for the analysis of dihydrocitrinone in urine.

Analyte Matrix
Cleanup
Method

Analytical
Method

LOD
(ng/mL)

LOQ
(ng/mL)

Referenc
e

Dihydrocitri

none
Urine IAC LC-MS/MS 0.010 0.030 [4]

Dihydrocitri

none
Urine IAC LC-MS/MS 0.05 0.1 [10]

Note: While the table provides data for Immunoaffinity Chromatography (IAC), which is noted

for its high specificity[10], the principles of achieving low limits of detection and quantification

apply to well-optimized SPE methods as well.
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Experimental Workflow Diagram
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Caption: SPE workflow for dihydrocitrinone cleanup.

Conclusion
The solid-phase extraction protocol outlined in this application note provides an effective

method for the cleanup and concentration of dihydrocitrinone from urine samples. This

procedure is crucial for minimizing matrix effects and achieving the low detection limits required

for human biomonitoring studies. The use of C18 reversed-phase cartridges offers a robust and

widely applicable approach for sample preparation prior to LC-MS/MS analysis. While

immunoaffinity columns can offer superior cleanup, SPE provides a cost-effective and versatile

alternative.[4][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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